Cas no 1804719-99-0 (4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804719-99-0
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4814591
• Update Time: 2025-10-30

4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF5NO2/c9-2-3-1-4(6(10)11)15-7(16)5(3)17-8(12,13)14/h1,6H,2H2,(H,15,16)
• InChI Key： BNQDMTDFSIIWNN-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)NC(C=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3

Additional information on 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1804719-99-0)

4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1804719-99-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of new therapeutic agents.

The molecular structure of 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine is notable for its bromomethyl, difluoromethyl, hydroxy, and trifluoromethoxy substituents. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for various research and development purposes.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the difluoromethyl and trifluoromethoxy groups in 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine suggests that this compound may exhibit favorable pharmacological profiles, such as increased lipophilicity and reduced susceptibility to metabolic degradation.

The bromomethyl group in 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine is particularly interesting from a synthetic chemistry perspective. This functional group can serve as a versatile handle for further derivatization, allowing researchers to explore a wide range of structural modifications. Such modifications can be crucial for optimizing the compound's biological activity and selectivity towards specific targets.

In the context of medicinal chemistry, 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine has been investigated for its potential as a lead compound in the development of new drugs. Preliminary studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit key enzymes associated with inflammatory responses and cancer progression.

The hydroxy group in 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine adds another layer of complexity to its chemical behavior. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can influence the compound's solubility and binding affinity to target proteins. This property makes the compound an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

Clinical research on 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine is still in its early stages, but preliminary data suggest that it has potential therapeutic applications in areas such as oncology and inflammatory diseases. Ongoing preclinical studies are focused on elucidating the compound's mechanism of action, safety profile, and efficacy in animal models.

The unique combination of functional groups in 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine also makes it an interesting subject for synthetic organic chemistry. Researchers are exploring novel synthetic routes to produce this compound efficiently and on a larger scale, which is essential for advancing its development into clinical trials.

In conclusion, 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1804719-99-0) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further investigation and development as a therapeutic agent. As research continues to uncover more about this compound's properties and applications, it is likely to play an increasingly important role in the discovery of new drugs and treatments.